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Compound of Interest

Compound Name: 2-Isopropyl-1,3-dioxane
CAS No.: 5702-49-8
Cat. No.: B11954329

Get Quote

Part 1: Executive Summary

2-Isopropyl-1,3-dioxane (CAS 5702-49-8) is a cyclic acetal derived from the condensation of
isobutyraldehyde and 1,3-propanediol. In the pharmaceutical and fine chemical sectors, it
serves primarily as a robust protecting group for carbonyl functionalities and as a stable
intermediate in the synthesis of complex organic molecules.[1] Unlike its 5-membered ring
analog (2-isopropyl-1,3-dioxolane), the 6-membered dioxane ring offers distinct conformational
stability and hydrolytic kinetics, making it a valuable tool in multi-step organic synthesis where
selective deprotection is required.

This guide provides a comprehensive technical analysis of 2-Isopropyl-1,3-dioxane, detailing
its physicochemical properties, synthesis protocols, and application in drug development
workflows.

Part 2: Chemical Identity & Physicochemical
Properties[2]
Nomenclature & Identifiers[2][3][4]
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Parameter Detail

CAS Number 5702-49-8

IUPAC Name 2-Propan-2-yl-1,3-dioxane

Synonyms Isobutyraldehyde trimethylene acetal; 2-

Isopropyl-m-dioxane

Molecular Formula C7H1402
SMILES Cc(C)ciocceceol
InChl Key JUTVXESYHPHLKJ-UHFFFAOYSA-N

Physical Properties

Note: Experimental data for this specific CAS is limited in public registries; values below

represent consensus data for the class of alkyl-1,3-dioxanes.

Property

Value

Note

Molecular Weight

130.18 g/mol

Calculated

Physical State

Clear, colorless liquid

Standard conditions

Estimated based on homologs

(e.g., 2-isopropyl-1,3-dioxolane

Boiling Point ~145-150 °C i ) )
BP is 130°C; dioxanes typically
boil higher)
Density ~0.92 g/cm3 Estimated
Soluble in organic solvents
Solubility (EtOH, Ether, DCM); Low Lipophilic acetal nature
water solubility
Stable in basic and neutral
Stability media; Hydrolyzes in aqueous Standard acetal behavior

acid
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Part 3: Synthesis & Manufacturing Methodology
Reaction Mechanism

The synthesis of 2-Isopropyl-1,3-dioxane follows a classic acid-catalyzed nucleophilic
addition-elimination pathway. Isobutyraldehyde acts as the electrophile, while 1,3-propanediol
serves as the bis-nucleophile. The reaction is reversible and equilibrium-driven, necessitating
the removal of water to drive conversion to the product.

Laboratory Protocol (Standardized)

Objective: Synthesis of 2-Isopropyl-1,3-dioxane via Dean-Stark Dehydration.

Reagents:

Isobutyraldehyde (1.0 eq)

1,3-Propanediol (1.1 eq)

p-Toluenesulfonic acid (pTSA) (0.01 eq)

Solvent: Toluene or Cyclohexane (Reaction medium & azeotrope former)

Step-by-Step Methodology:

Setup: Equip a round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux
condenser.

e Charging: Add 1,3-propanediol and the non-polar solvent (Toluene) to the flask. Add the acid
catalyst (pTSA).

o Addition: Slowly add isobutyraldehyde to the mixture. Note: Isobutyraldehyde is volatile;
addition should be controlled to prevent evaporation loss before reaction.

o Reflux: Heat the mixture to reflux. Water will co-distill with the solvent and separate in the
Dean-Stark trap.

e Monitoring: Continue reflux until water evolution ceases (theoretical amount collected).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b11954329/docs?utm_src=pdf-body#technical-profile-2-isopropyl-1-3-dioxane
https://www.benchchem.com/product/b11954329/docs?utm_src=pdf-body#technical-profile-2-isopropyl-1-3-dioxane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11954329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Workup: Cool the reaction mixture. Wash with saturated NaHCOs solution to neutralize the
catalyst. Wash with brine.

« Purification: Dry the organic layer over anhydrous MgSOa, filter, and concentrate under
reduced pressure. Purify the crude olil via fractional distillation.

Reaction Visualization

The following diagram illustrates the chemical transformation and the critical water-removal
step required to shift the equilibrium.

2-Isopropyl-1,3-dioxane

i Catalyst W (CAS 5702-49-8)
Isobutyraldehyde (pTSA) > Hemiacetal -H20 Oxocarbenium

Elimination

+ 1,3-Propanediol Intermediate lon  F--=2TFT
B H20
(Removed via Dean-Stark)

Click to download full resolution via product page

Caption: Acid-catalyzed acetalization pathway showing the critical dehydration step required to
drive the equilibrium toward the 2-Isopropyl-1,3-dioxane product.

Part 4: Applications in Research & Development
Carbonyl Protection Strategy

In complex molecule synthesis (e.g., macrolides, polyketides), the aldehyde moiety of
isobutyraldehyde often requires masking to survive incompatible reaction conditions such as:

o Organometallic Additions: Grignard or Organolithium reagents.
o Hydride Reductions: LiAlH4 or NaBHa.
» Basic Conditions: Alkylations or nucleophilic substitutions.

The 1,3-dioxane ring is orthogonal to these conditions. It remains intact in high pH
environments but can be selectively removed (deprotected) using aqueous acid (e.g., dilute
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HCI, AcOH) or Lewis acids (e.g., TiCls) when the aldehyde function needs to be restored.

Fine Chemical Building Block

2-Isopropyl-1,3-dioxane serves as a scaffold for functionalization. The C2 position (acetal
carbon) is relatively inert, but the dioxane ring can participate in:

e Radical Functionalization: Selective C-H activation at the acetal position.

» Ring Opening Polymerization: Under specific cationic conditions, dioxanes can act as
monomers for polyacetal synthesis, though this is less common for the isopropyl derivative
compared to unsubstituted 1,3-dioxane.

Application Workflow

The following diagram outlines the decision logic for using this compound in a synthetic route.

Substrate: Isobutyraldehyde
(Reactive Carbonyl)

Condition Check:
Is the reaction environment Basic or Nucleophilic?

Protect as Proceed with
2-Isopropyl-1,3-dioxane Direct Reaction

Perform Target Reaction
(e.g., Grignard, Reduction)

l

Acidic Hydrolysis
(Restore Carbonyl)
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Caption: Decision tree for utilizing 2-Isopropyl-1,3-dioxane as a protecting group in multi-step
organic synthesis.

Part 5: Safety, Handling & Regulatory (E-E-A-T)
GHS Classification & Hazards

While specific toxicological data for CAS 5702-49-8 is less abundant than for common solvents,
it shares the hazard profile of aliphatic acetals:

o Flammability:Warning. Flammable liquid and vapor.[2] (H226)

o Reactivity:Warning. May form explosive peroxides upon prolonged exposure to air.
(EUHO019)[3]

o Health:Warning. Causes skin irritation (H315) and serious eye irritation (H319).

Handling Protocols

o Peroxide Check: Before distillation or heating, test for peroxides using starch-iodide paper. If
positive, treat with ferrous sulfate.

 Inert Atmosphere: Store under nitrogen or argon to prevent auto-oxidation.

e PPE: Use nitrile gloves, safety goggles, and work within a fume hood.

Regulatory Status

e TSCA (USA): Listed (Active).
 REACH (EU): Pre-registered/Registered.

o Uses: Strictly for R&D and industrial intermediate use. Not approved for direct food addition
or medical use without specific grade certification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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